molecular formula C21H33NO B14168059 3-Hydroxypregnane-21-nitrile CAS No. 31020-68-5

3-Hydroxypregnane-21-nitrile

Cat. No.: B14168059
CAS No.: 31020-68-5
M. Wt: 315.5 g/mol
InChI Key: OPCMXKMPHKWUSD-UHFFFAOYSA-N
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Description

3-Hydroxypregnane-21-nitrile is a steroidal compound with a hydroxyl group at the third carbon and a nitrile group at the twenty-first carbon This compound is part of the pregnane family, which includes various biologically active steroids

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Hydroxypregnane-21-nitrile can be achieved through several methods:

Industrial Production Methods: Industrial production of this compound typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques, such as chromatography, are common in industrial settings.

Types of Reactions:

    Oxidation: this compound can undergo oxidation reactions to form corresponding ketones or carboxylic acids.

    Reduction: Reduction of the nitrile group can yield primary amines.

    Substitution: The hydroxyl group can participate in substitution reactions, forming various derivatives.

Common Reagents and Conditions:

    Oxidizing Agents: Potassium permanganate, chromium trioxide.

    Reducing Agents: Lithium aluminum hydride, diisobutylaluminum hydride.

    Substitution Reagents: Thionyl chloride, phosphorus oxychloride.

Major Products:

    Oxidation Products: Ketones, car

Properties

CAS No.

31020-68-5

Molecular Formula

C21H33NO

Molecular Weight

315.5 g/mol

IUPAC Name

2-(3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)acetonitrile

InChI

InChI=1S/C21H33NO/c1-20-11-8-19-17(18(20)6-4-14(20)9-12-22)5-3-15-13-16(23)7-10-21(15,19)2/h14-19,23H,3-11,13H2,1-2H3

InChI Key

OPCMXKMPHKWUSD-UHFFFAOYSA-N

Canonical SMILES

CC12CCC(CC1CCC3C2CCC4(C3CCC4CC#N)C)O

Origin of Product

United States

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